Carbothioic halides
Carbothioic halides, also known as thiocyanates, are a class of chemical compounds with the general formula RNCS, where R represents an alkyl or aryl group. These compounds are widely used in organic synthesis due to their ability to act as nucleophiles and participate in various reactions such as coupling reactions with ketones. Carbothioic halides can be prepared by reacting thiocyanate salts with organohalides under appropriate conditions. They find applications in the pharmaceutical, agricultural, and polymer industries. For instance, they are utilized in the synthesis of biologically active compounds, as insecticides, and in the preparation of polyurethane precursors. Due to their reactivity, carbothioic halides must be handled with care, and appropriate safety measures should be taken during their use and disposal.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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chloro(fluoro)ethanethioyl fluoride | 814-84-6 | C2HClF2S |
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1263280-12-1 | C4H7ClS | |
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Trifluoroethanethioyl chloride | 2375-37-3 | C2ClF3S |
Related Literature
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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